Cas no 6221-62-1 (bicyclo3.3.1nonane-3-carboxylic acid)

• Product Name: bicyclo3.3.1nonane-3-carboxylic acid
• CAS No: 6221-62-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2670579
• PubChem ID: 557345
• Update Time: 2025-04-21

bicyclo3.3.1nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1β,3α,5β)-Bicyclo[3.3.1]nonane-3-carboxylic acid
• bicyclo[3.3.1]nonane-3-carboxylic acid
• bicyclo3.3.1nonane-3-carboxylic acid
• 6221-62-1
• XJKUZAYHWMSZNC-UHFFFAOYSA-N
• Bicyclo[3.3.1]nonane-3-carboxylicacid
• SCHEMBL853292
• EN300-88499
• Z414834580
• rac-(1R,3S,5S)-Bicyclo[3.3.1]nonane-3-carboxylic acid
• GAA22162
• DTXCID00290707
• MFCD30339401
• (1beta,3alpha,5beta)-Bicyclo[3.3.1]nonane-3-carboxylic acid
• DB-360180
• AKOS004120321
• Bicyclo(3.3.1)nonane-3-carboxylic acid
• DTXSID60339626
• Endo-bicyclo[3.3.1]nonan-3-carboxylic acid
• UAA48918
• AT21609
• CS-0291191
• UAA48916
• rac-(1R,3R,5S)-Bicyclo[3.3.1]nonane-3-carboxylic acid, exo
• AKOS022637728

• Inchi： 1S/C10H16O2/c11-10(12)9-5-7-2-1-3-8(4-7)6-9/h7-9H,1-6H2,(H,11,12)
• InChI Key： XJKUZAYHWMSZNC-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCCC(C1)C2)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 284.2±8.0 °C at 760 mmHg
• Flash Point: 133.4±13.1 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

bicyclo3.3.1nonane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)